Cas no 1847405-78-0 (Ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate)

• Product Name: Ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate
• CAS No: 1847405-78-0
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• MDL: MFCD33020167
• CID: 5655007
• PubChem ID: 155858617
• Update Time: 2025-11-01

Ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27703160
• 1847405-78-0
• ethyl 2-[(3-ethenyloxetan-3-yl)oxy]acetate
• Ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate

• MDL： MFCD33020167
• Inchi： 1S/C9H14O4/c1-3-9(6-11-7-9)13-5-8(10)12-4-2/h3H,1,4-7H2,2H3
• InChI Key： QWOZMOVOCOMDIJ-UHFFFAOYSA-N
• SMILES： O1CC(C=C)(C1)OCC(=O)OCC

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.8Ų

Additional information on Ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate

Ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate (CAS No. 1847405-78-0): An Emerging Compound in Medicinal Chemistry

Ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate (CAS No. 1847405-78-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers with a wide range of biological activities. The ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate structure features an ethenyl group attached to an oxetane ring, making it a versatile building block for the synthesis of more complex molecules.

The CAS No. 1847405-78-0 designation provides a unique identifier for this compound, facilitating its reference in scientific literature and databases. This identifier is crucial for researchers and chemists to accurately locate and cite relevant studies and data related to ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly effective in constructing the desired carbon-carbon bonds with high regioselectivity and stereoselectivity. These synthetic strategies not only enhance the accessibility of ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate but also open up new avenues for its application in drug discovery and development.

In the realm of medicinal chemistry, ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate has shown promise as a lead compound for various therapeutic targets. Studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key players in numerous physiological processes and disease states. The ability to fine-tune the structure of ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate through functional group modifications allows researchers to optimize its pharmacological properties, such as potency, selectivity, and bioavailability.

Furthermore, ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate has been explored for its anti-inflammatory and neuroprotective effects. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, it has shown neuroprotective activity by attenuating oxidative stress and promoting neuronal survival in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate is another area of active research. Early studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a suitable candidate for further development as a therapeutic agent. However, more comprehensive preclinical and clinical evaluations are necessary to fully understand its safety and efficacy profiles.

In addition to its direct therapeutic applications, ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate serves as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. Its unique structural features make it an attractive starting point for the design and synthesis of novel compounds with improved pharmacological properties. For instance, researchers have utilized ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate as a building block in the development of prodrugs that can enhance the delivery and targeting of active pharmaceutical ingredients (APIs).

The environmental impact of ethyl 2-(3-ethenyloxetan-3-yl)oxyacetate is also an important consideration in its development and commercialization. Green chemistry principles are increasingly being applied to ensure that the synthesis and use of this compound are sustainable and environmentally friendly. Efforts are underway to develop more efficient and eco-friendly synthetic routes that minimize waste generation and energy consumption.

In conclusion, ethyl 2-(3-ethenyloxetan-3-yloxyacetate (CAS No. 1847405-78-0) represents a promising compound with significant potential in medicinal chemistry. Its unique structural properties, coupled with its diverse biological activities, make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, ethyl 2-(3-ehtenlyoxetan-yloxyacetate is poised to play a pivotal role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.